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Compound of Interest

Compound Name: H-D-His(tau-Trt)-OMe . HCI

Cat. No.: B15146090

Technical Data for H-D-His(tau-Trt)-OMe . HCI

This document provides key technical specifications for the compound H-D-His(tau-Trt)-OMe .
HCI, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental properties of H-D-His(tau-Trt)-OMe . HCI, including its unique identifier and
molecular weight, are summarized below. This information is critical for accurate experimental
design and substance quantification.

Property Value

CAS Number 200927-02-2[1][2][3]
Molecular Weight 447.97 g/mol [1][3]
Molecular Formula C26H26CIN302[1][2][3]

Note on Stereochemistry: The "D" in the compound's name indicates the dextrorotatory isomer
of histidine.

Note on Protecting Groups:
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o Trt (Trityl): This bulky protecting group is attached to the imidazole ring of the histidine
residue (at the tau position, also denoted as 1-position) to prevent side reactions during
chemical synthesis.

o OMe (Methyl Ester): The C-terminus of the amino acid is protected as a methyl ester.

o HCI (Hydrochloride): The compound is supplied as a hydrochloride salt to improve its stability
and solubility.

Due to the nature of the requested information, which pertains to specific chemical properties
rather than complex biological or chemical processes, detailed experimental protocols,
signaling pathways, and experimental workflow diagrams are not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15146090#h-d-his-tau-trt-ome-hcl-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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